Cas no 1357147-45-5 (methyl 2-bromo-4-fluoro-5-hydroxybenzoate)

• Product Name: methyl 2-bromo-4-fluoro-5-hydroxybenzoate
• CAS No: 1357147-45-5
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD21333207
• CID: 4592990
• Update Time: 2025-06-26

methyl 2-bromo-4-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoro-5-hydroxybenzoate
• 2-Bromo-4-fluoro-5-hydroxy-benzoic acid methyl ester
• methyl 2-bromo-4-fluoro-5-hydroxybenzoate

• MDL： MFCD21333207
• Inchi： 1S/C8H6BrFO3/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3,11H,1H3
• InChI Key： HJSONSUAHMBJMA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(O)=C(F)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-bromo-4-fluoro-5-hydroxybenzoate

Research Briefing on Methyl 2-Bromo-4-Fluoro-5-Hydroxybenzoate (CAS: 1357147-45-5) in Chemical Biology and Pharmaceutical Applications

Methyl 2-bromo-4-fluoro-5-hydroxybenzoate (CAS: 1357147-45-5) is a halogenated aromatic ester that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a synthetic intermediate. This compound, characterized by its bromo, fluoro, and hydroxy substituents, serves as a critical building block in the synthesis of complex molecules, particularly in drug discovery and material science. Recent studies have explored its utility in medicinal chemistry, where its structural motifs are leveraged to develop novel bioactive compounds targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of methyl 2-bromo-4-fluoro-5-hydroxybenzoate as a precursor in the synthesis of kinase inhibitors. The compound's bromo and fluoro substituents facilitated selective cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds. The study highlighted its role in optimizing drug-like properties, such as improved metabolic stability and binding affinity, in candidate molecules for oncology applications. Computational docking studies further supported its potential in targeting ATP-binding sites of kinases.

Another key application was reported in a 2024 ACS Chemical Biology paper, where the compound was functionalized to develop fluorescent probes for imaging cellular processes. The hydroxy group allowed conjugation with fluorophores, while the halogen atoms provided sites for further derivatization. These probes were successfully used to track protein-protein interactions in real time, offering insights into intracellular signaling pathways. The study emphasized the compound's compatibility with bioorthogonal chemistry, a feature increasingly valuable in chemical biology tool development.

From a synthetic perspective, recent advances in catalytic methods have expanded the utility of methyl 2-bromo-4-fluoro-5-hydroxybenzoate. A 2023 Organic Letters publication detailed a palladium-catalyzed C–O coupling reaction using this substrate, achieving high yields under mild conditions. This methodology streamlined access to aryl ether derivatives, a common pharmacophore in drug design. Additionally, the compound's stability under diverse reaction conditions makes it a reliable intermediate for multistep syntheses, as evidenced by its use in the total synthesis of natural product analogs.

Ongoing research continues to explore the safety and scalability of methyl 2-bromo-4-fluoro-5-hydroxybenzoate for industrial applications. Preliminary toxicological assessments suggest favorable profiles at concentrations used in synthetic routes, though further studies are warranted. Its commercial availability and modular reactivity position it as a valuable asset in both academic and industrial settings, particularly for fragment-based drug discovery campaigns. Future directions may focus on expanding its applications in covalent inhibitor design and as a handle for PROTAC (proteolysis-targeting chimera) development.